Cas no 1804877-03-9 (Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate
• CAS No: 1804877-03-9
• MF: C₁₁H₅F₆NO₃
• MW: 313.152724027634
• CID: 4795937
• Update Time: 2025-05-21

Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

• Inchi： 1S/C11H5F6NO3/c1-20-9(19)7-3-6(10(12,13)14)2-5(4-18)8(7)21-11(15,16)17/h2-3H,1H3
• InChI Key： IYPBXIZJVBDHAZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=C(C(=O)OC)C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate

Introduction to Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804877-03-9)

Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate, with the CAS registry number 1804877-03-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, and two trifluoromethyl groups. The presence of these functional groups endows the molecule with distinctive chemical properties, making it a valuable building block in various synthetic processes.

The methyl ester group in this compound plays a crucial role in its reactivity and solubility. The cyano group at the 3-position of the benzene ring contributes to the compound's electronic properties, enhancing its ability to participate in nucleophilic or electrophilic reactions. The trifluoromethoxy group at the 2-position introduces strong electron-withdrawing effects, which can significantly influence the reactivity of neighboring functional groups. Additionally, the trifluoromethyl group at the 5-position further enhances the molecule's stability and lipophilicity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. The compound's ability to undergo various transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, has made it a versatile precursor in medicinal chemistry.

In terms of applications, this compound has shown promise in the development of agrochemicals, particularly as a potential herbicide or fungicide. Its unique structure allows for selective interaction with biological targets, minimizing off-target effects and enhancing efficacy. Furthermore, its stability under various environmental conditions makes it an attractive candidate for agricultural applications.

From a materials science perspective, Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate has been investigated for its potential use in organic electronics. The compound's electron-withdrawing groups can modulate the electronic properties of conjugated systems, making it a valuable component in the design of advanced materials such as organic semiconductors or light-emitting diodes (OLEDs). Recent advancements in this area have demonstrated improved device performance when this compound is incorporated into material formulations.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps often include Friedel-Crafts acylation or other electrophilic aromatic substitution reactions to introduce the trifluoromethoxy and trifluoromethyl groups onto the benzene ring. Subsequent functionalization steps are then employed to install the cyano and methyl ester groups. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for downstream applications.

Given its versatility and unique chemical properties, Methyl 3-cyano-2-trifluoromethoxy-5-(trifluoromethyl)benzoate (CAS No. 1804877-03-9) continues to be a focal point in scientific research and industrial development. Its role as an intermediate in drug discovery and materials science underscores its importance in advancing modern chemistry. As new applications emerge and synthetic methodologies improve, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.